DPF 1n

• CAS No.: 103735-59-7
• Molecular Formula: C4H6N4OS
• Synonyms: DPF 1n

Description

"DPF 1n" refers to a diesel particulate filter (DPF) technology designed to reduce particulate matter (PM) emissions from diesel engines. DPFs are critical components in modern exhaust aftertreatment systems, capturing soot and ash through a porous ceramic or metallic substrate. "this compound" employs advanced regeneration strategies, including thermal and catalytic oxidation, to combust accumulated particulate matter, ensuring sustained filtration efficiency and compliance with stringent emissions standards (e.g., Euro VI, China VI) . Key innovations in "this compound" include optimized pore structure for lower backpressure and enhanced thermal durability, enabling stable operation under high exhaust temperatures (up to 700°C) .

Comparison with Similar Compounds

Comparison with Similar Compounds/Technologies

Material Composition and Filtration Efficiency

"DPF 1n" utilizes silicon carbide (SiC) or cordierite substrates, similar to conventional DPFs. However, its proprietary coating—composed of cerium oxide (CeO₂) and platinum-group metals (PGMs)—enhances catalytic activity during regeneration, reducing the ignition temperature of soot from ~550°C to 450°C . In contrast, non-catalyzed DPFs require external fuel injection or burner systems to achieve regeneration, increasing operational complexity .

Table 1: Material and Performance Comparison

Parameter	This compound	Conventional DPF	LNT (Lean NOx Trap)
Substrate Material	SiC/Cordierite	Cordierite	Ceramic Honeycomb
Catalytic Coating	CeO₂ + PGMs	None	BaO, Pt/Rh
Soot Ignition Temp. (°C)	450	550	N/A
NOx Reduction	None	None	70–90%
PM Filtration Efficiency	>99%	>95%	N/A
Backpressure Increase	10–15 kPa	15–20 kPa	5–8 kPa

Sources:

Regeneration Strategies

"this compound" integrates passive regeneration (via CeO₂-catalyzed oxidation) and active regeneration (using in-cylinder post-injection or external burners). This dual approach minimizes fuel penalty (3–5% fuel consumption increase) compared to standalone burner systems (8–12% penalty) . For example, a study on burner-DOC (diesel oxidation catalyst) hybrid systems showed that "this compound" achieved 98% PM removal at a lower fuel-to-air ratio (0.016–0.025) than conventional burner-DPFs (0.030–0.040) .

Ash Accumulation and Durability

Ash derived from lubricant additives (e.g., CaSO₄, Zn₃(PO₄)₂) accumulates in DPFs over time. "this compound" demonstrated superior ash resistance in comparative studies, with ash porosity 15% higher than conventional DPFs after 250,000 km aging. X-ray diffraction (XRD) analysis revealed that "this compound" ash contained fewer abrasive metal sulfates, reducing substrate wear .

Table 2: Ash Composition Comparison

Component	This compound (%)	Conventional DPF (%)
CaSO₄	52	65
Zn₃(PO₄)₂	18	22
Fe₂O₃	5	8
SiO₂	12	3
Others	13	2

Source:

Cost and Scalability

The inclusion of PGMs in "this compound" increases material costs by ~20% compared to non-catalyzed DPFs. However, its longer service interval (600,000 km vs. 400,000 km for conventional DPFs) offsets lifecycle costs . In contrast, LNT systems, while effective for NOx reduction, require frequent desulfurization and have higher maintenance costs .

Q & A

Q. How do I design a rigorous experimental framework for evaluating the performance of DPF 1n under controlled conditions?

• Methodological Answer : Begin by defining measurable parameters (e.g., pressure drop, filtration efficiency) and selecting an appropriate experimental design, such as orthogonal arrays (e.g., L9 orthogonal design) to test multiple variables (e.g., pore density, catalyst loading) systematically . Standardize protocols for data collection (e.g., repeat measurements under identical load conditions) and use statistical tools (e.g., ANOVA) to analyze interactions between variables. Reference established models (e.g., Darcy-Forchheimer equation for pressure drop) to validate findings .

Q. What are the critical data sources and validation methods for this compound research?

• Methodological Answer : Prioritize peer-reviewed datasets from engine emission studies and material characterization (e.g., SEM/EDS for catalyst distribution). Cross-validate experimental results with computational fluid dynamics (CFD) simulations or polynomial approximation algorithms to resolve discrepancies . Ensure raw data (e.g., smoke levels, temperature profiles) are archived in repositories compliant with FAIR principles (Findable, Accessible, Interoperable, Reusable) .

Q. How should I address contradictions between experimental results and theoretical models in this compound studies?

• Methodological Answer : Conduct sensitivity analyses to identify variables causing mismatches (e.g., assumptions about soot oxidation kinetics). Use residual analysis to quantify deviations and refine models iteratively. Document limitations explicitly (e.g., boundary conditions in simulations) and propose hypotheses for further testing (e.g., non-uniform ash distribution effects) .

Advanced Research Questions

Q. What advanced statistical approaches are suitable for optimizing this compound parameters under conflicting performance criteria (e.g., low pressure drop vs. high filtration efficiency)?

• Methodological Answer : Apply multi-objective optimization frameworks (e.g., Pareto fronts) to balance trade-offs. Use machine learning algorithms (e.g., random forests) to identify non-linear relationships between variables. Validate results with cross-disciplinary datasets (e.g., material durability tests under thermal cycling) .

Q. How can I integrate multi-modal data (e.g., chemical, thermal, mechanical) to improve predictive models of this compound aging?

• Methodological Answer : Develop a unified data schema using ontologies (e.g., Chemical Entities of Biological Interest) to harmonize heterogeneous datasets. Apply dimensionality reduction techniques (e.g., PCA) to isolate dominant degradation factors. Collaborate with computational chemists to map microstructural changes to macroscopic performance metrics .

Q. What ethical and reproducibility safeguards are essential for this compound research involving proprietary catalysts or sensitive environmental data?

• Methodological Answer : Draft a Data Management Plan (DMP) specifying access controls, anonymization protocols for field data, and compliance with funding agency requirements (e.g., NSF’s data-sharing policies). Use version-controlled repositories (e.g., Zenodo) and document all preprocessing steps (e.g., outlier removal criteria) to ensure reproducibility .

Methodological Guidance for Data Handling

Q. How to structure a Data Management Plan (DMP) for this compound research funded by agencies like the DFG or NSF?

• Answer : Include:

• Data Types : Raw sensor outputs, simulation inputs/outputs, material characterization files.
• Metadata Standards : Adopt domain-specific schemas (e.g., ISA-TAB for experimental workflows).
• Preservation : Use institutional repositories with DOI assignment.
• Ethics : Address GDPR compliance if using EU-based field data .

Tables for Reference

Table 1 : Key Performance Metrics for this compound (Example)

Parameter	Measurement Method	Typical Range (this compound)	Reference
Pressure Drop	Differential pressure sensor	2–8 kPa
Filtration Efficiency	Gravimetric analysis	95–99%
Catalyst Durability	Accelerated aging tests	100–200 cycles

Table 2 : Common Pitfalls in Experimental Design

Pitfall	Mitigation Strategy
Overlooking ash accumulation	Include post-mortem analysis of filter substrates
Inadequate sample size	Use power analysis to determine N
Uncontrolled humidity	Standardize environmental chambers